Cas no 16044-44-3 (1-acetyl-2H-pyridazine-3,6-dione)

• Product Name: 1-acetyl-2H-pyridazine-3,6-dione
• CAS No: 16044-44-3
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 209415
• PubChem ID: 146190
• Update Time: 2025-04-19

1-acetyl-2H-pyridazine-3,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-2H-pyridazine-3,6-dione
• 2-acetyl-6-hydroxy-3(2H)-pyridazinone
• 16044-44-3
• 1-Acetyl-1,2-dihydropyridazine-3,6-dione
• NSC-71107
• DTXSID70166884
• 2-acetyl-6-hydroxypyridazin-3-one
• NSC71107
• 3,6-Pyridazinedione, 1-acetyl-1,2-dihydro-
• 1-Acetyl-1,2-dihydro-3,6-pyridazinedione

• Inchi： 1S/C6H6N2O3/c1-4(9)8-6(11)3-2-5(10)7-8/h2-3H,1H3,(H,7,10)
• InChI Key： VYLGKHOSCXXTEU-UHFFFAOYSA-N
• SMILES： O=C1C=CC(NN1C(C)=O)=O

Computed Properties

• Exact Mass: 154.038
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.387
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.532